Cas no 1708428-22-1 (1-(2-Methyl-5,6,7,8-tetrahydro-quinazolin-4-yl)-piperidine-4-carboxylic acid)

• Product Name: 1-(2-Methyl-5,6,7,8-tetrahydro-quinazolin-4-yl)-piperidine-4-carboxylic acid
• CAS No: 1708428-22-1
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 6387834
• PubChem ID: 97620051
• Update Time: 2025-06-08

1-(2-Methyl-5,6,7,8-tetrahydro-quinazolin-4-yl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-5,6,7,8-tetrahydro-quinazolin-4-yl)-piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-(5,6,7,8-tetrahydro-2-methyl-4-quinazolinyl)-
• 1708428-22-1
• AKOS026645993
• 1-(2-Methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidine-4-carboxylicacid
• 1-(2-Methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C15H21N3O2/c1-10-16-13-5-3-2-4-12(13)14(17-10)18-8-6-11(7-9-18)15(19)20/h11H,2-9H2,1H3,(H,19,20)
• InChI Key： QLWLRQBRKXIYKW-UHFFFAOYSA-N
• SMILES： N1(C2=C3C(=NC(C)=N2)CCCC3)CCC(C(O)=O)CC1

Computed Properties

• Exact Mass: 275.16337692g/mol
• Monoisotopic Mass: 275.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.3Ų

Additional information on 1-(2-Methyl-5,6,7,8-tetrahydro-quinazolin-4-yl)-piperidine-4-carboxylic acid

Comprehensive Overview of 1-(2-Methyl-5,6,7,8-tetrahydro-quinazolin-4-yl)-piperidine-4-carboxylic acid (CAS No. 1708428-22-1)

The compound 1-(2-Methyl-5,6,7,8-tetrahydro-quinazolin-4-yl)-piperidine-4-carboxylic acid (CAS No. 1708428-22-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its quinazoline and piperidine moieties make it a promising candidate for drug discovery, particularly in the fields of central nervous system (CNS) disorders and enzyme inhibition. Researchers are increasingly exploring its potential as a small-molecule modulator due to its ability to interact with specific biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-(2-Methyl-5,6,7,8-tetrahydro-quinazolin-4-yl)-piperidine-4-carboxylic acid has surged, driven by advancements in precision medicine and computational drug design. This compound's structural versatility allows for modifications that can enhance its bioavailability and target specificity, making it a subject of interest for medicinal chemists. Its CAS No. 1708428-22-1 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening projects.

One of the key applications of this compound lies in its potential role as a kinase inhibitor. Kinases are critical in cell signaling pathways, and dysregulation of these enzymes is linked to various diseases, including cancer and neurodegenerative conditions. The quinazoline core of 1-(2-Methyl-5,6,7,8-tetrahydro-quinazolin-4-yl)-piperidine-4-carboxylic acid is known to exhibit strong binding affinity to kinase domains, which could pave the way for next-generation therapeutics.

Another area of interest is the compound's potential in neuropharmacology. The piperidine carboxylic acid moiety is often found in GABA receptor modulators, which are pivotal in treating anxiety and epilepsy. Researchers are investigating whether this compound could serve as a lead structure for developing non-sedative anxiolytics, addressing a major unmet need in mental health therapeutics.

From a synthetic chemistry perspective, the preparation of 1-(2-Methyl-5,6,7,8-tetrahydro-quinazolin-4-yl)-piperidine-4-carboxylic acid involves multi-step reactions, including cyclization and functional group interconversion. Optimizing its synthesis is a hot topic in green chemistry forums, as scientists aim to reduce organic solvent waste and improve atom economy. These efforts align with the broader push for sustainable pharmaceutical manufacturing.

In the context of drug repurposing, this compound is also being evaluated for its anti-inflammatory properties. Preliminary studies suggest that its tetrahydro-quinazoline scaffold may inhibit pro-inflammatory cytokines, making it a candidate for autoimmune disease research. This aligns with the growing trend of exploring multi-target drugs to combat complex diseases.

Given its structural complexity, 1-(2-Methyl-5,6,7,8-tetrahydro-quinazolin-4-yl)-piperidine-4-carboxylic acid is also a valuable tool in chemical biology. It is used to probe protein-ligand interactions and validate drug targets in high-content screening assays. Its CAS No. 1708428-22-1 is often cited in patents related to fragment-based drug discovery, highlighting its industrial significance.

As the scientific community continues to explore the potential of 1-(2-Methyl-5,6,7,8-tetrahydro-quinazolin-4-yl)-piperidine-4-carboxylic acid, its role in personalized medicine and combinatorial chemistry is expected to expand. With ongoing research into its pharmacokinetic profile and toxicological safety, this compound may soon transition from the lab to clinical trials, offering new hope for patients with challenging medical conditions.